Cas no 142506-75-0 (b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI))
142506-75-0 structure
Product Name:b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI)
CAS No:142506-75-0
MF:C40H77NO7
MW:684.041893720627
CID:164460
PubChem ID:44145007
Update Time:2025-04-19
b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI)
- (6R,7R,8R)-6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-2-pentadecyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
- beta-D-Galactopyranoside, 2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene-, (R-(R*,S*-(E)))-
- O-(4,6-O-Hexadecylidene-beta-D-galactopyranosyl)-(1-1)-2-amino-4-octadecene-1,3-diol
- Plasmalopsychosine B
- 142506-75-0
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- Inchi: 1S/C40H77NO7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)33(41)31-46-40-38(44)37(43)39-35(47-40)32-45-36(48-39)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,33-40,42-44H,3-26,28,30-32,41H2,1-2H3/b29-27+/t33-,34+,35?,36?,37+,38+,39?,40+/m0/s1
- InChI Key: FNPDIXVIMCPFGN-HIQDIXJNSA-N
- SMILES: O1[C@H]([C@@H]([C@H](C2C1COC(CCCCCCCCCCCCCCC)O2)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N
Computed Properties
- Exact Mass: 683.57
- Monoisotopic Mass: 683.57
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 48
- Rotatable Bond Count: 31
- Complexity: 755
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124A^2
- XLogP3: 11.9
b-D-Galactopyranoside,2-amino-3-hydroxy-4-octadecenyl 4,6-O-hexadecylidene- (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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